3-[2-(2-tert-butyl-4-chlorophenoxy)ethyl]-4(3H)-quinazolinone

• IUPAC Name: 3-[2-(2-tert-butyl-4-chlorophenoxy)ethyl]quinazolin-4-one
• InChI: InChI=1S/C20H21ClN2O2/c1-20(2,3)16-12-14(21)8-9-18(16)25-11-10-23-13-22-17-7-5-4-6-15(17)19(23)24/h4-9,12-13H,10-11H2,1-3H3
• InChI Key: HINKZQBLNGRENM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1=C(C=CC(=C1)Cl)OCCN2C=NC3=CC=CC=C3C2=O
• Molecular Formula: C20H21ClN2O2
• Molecular Weight: 356.8 g/mol

Description

3-[2-(2-tert-butyl-4-chlorophenoxy)ethyl]-4(3H)-quinazolinone, also known as TBCQ, is a compound that has gained attention in the scientific community due to its potential therapeutic applications. TBCQ belongs to the quinazolinone family of compounds, which have been found to exhibit a range of biological activities, including anticancer, antiviral, and anti-inflammatory properties.

Mechanism of Action

The mechanism of action of 3-[2-(2-tert-butyl-4-chlorophenoxy)ethyl]-4(3H)-quinazolinone is not fully understood. However, several studies have suggested that 3-[2-(2-tert-butyl-4-chlorophenoxy)ethyl]-4(3H)-quinazolinone exerts its biological activity by inhibiting the activity of certain enzymes and proteins in the cell. For example, 3-[2-(2-tert-butyl-4-chlorophenoxy)ethyl]-4(3H)-quinazolinone has been found to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair. Inhibition of this enzyme can lead to DNA damage and cell death.
Biochemical and Physiological Effects:
3-[2-(2-tert-butyl-4-chlorophenoxy)ethyl]-4(3H)-quinazolinone has been found to exhibit several biochemical and physiological effects. It has been found to induce apoptosis in cancer cells by activating the caspase pathway. 3-[2-(2-tert-butyl-4-chlorophenoxy)ethyl]-4(3H)-quinazolinone has also been found to inhibit the growth of cancer cells by inducing cell cycle arrest. In addition, 3-[2-(2-tert-butyl-4-chlorophenoxy)ethyl]-4(3H)-quinazolinone has been found to exhibit anti-inflammatory activity by inhibiting the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

3-[2-(2-tert-butyl-4-chlorophenoxy)ethyl]-4(3H)-quinazolinone has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. 3-[2-(2-tert-butyl-4-chlorophenoxy)ethyl]-4(3H)-quinazolinone has also been found to exhibit potent biological activity at low concentrations. However, 3-[2-(2-tert-butyl-4-chlorophenoxy)ethyl]-4(3H)-quinazolinone has some limitations for lab experiments. It is a relatively new compound, and its biological activity and mechanism of action are not fully understood. In addition, 3-[2-(2-tert-butyl-4-chlorophenoxy)ethyl]-4(3H)-quinazolinone has not been extensively tested in animal models, and its toxicity profile is not well established.

Future Directions

There are several future directions for the research on 3-[2-(2-tert-butyl-4-chlorophenoxy)ethyl]-4(3H)-quinazolinone. One direction is to further investigate the mechanism of action of 3-[2-(2-tert-butyl-4-chlorophenoxy)ethyl]-4(3H)-quinazolinone. Understanding the molecular targets of 3-[2-(2-tert-butyl-4-chlorophenoxy)ethyl]-4(3H)-quinazolinone can help to identify new therapeutic targets for cancer and viral infections. Another direction is to test the efficacy of 3-[2-(2-tert-butyl-4-chlorophenoxy)ethyl]-4(3H)-quinazolinone in animal models. Animal studies can provide valuable information on the toxicity profile and pharmacokinetics of 3-[2-(2-tert-butyl-4-chlorophenoxy)ethyl]-4(3H)-quinazolinone. Finally, future studies can focus on developing new derivatives of 3-[2-(2-tert-butyl-4-chlorophenoxy)ethyl]-4(3H)-quinazolinone with improved biological activity and selectivity.

Scientific Research Applications

3-[2-(2-tert-butyl-4-chlorophenoxy)ethyl]-4(3H)-quinazolinone has been studied extensively for its potential therapeutic applications. It has been found to exhibit anticancer activity by inducing apoptosis in cancer cells. 3-[2-(2-tert-butyl-4-chlorophenoxy)ethyl]-4(3H)-quinazolinone has also been found to inhibit the growth of several types of cancer cells, including breast, lung, and prostate cancer cells. In addition, 3-[2-(2-tert-butyl-4-chlorophenoxy)ethyl]-4(3H)-quinazolinone has been found to exhibit antiviral activity against the human cytomegalovirus, which is a common cause of viral infections in immunocompromised individuals.